Cas no 2477-73-8 (6a-Chloro-17-acetoxy Progesterone)

• Product Name: 6a-Chloro-17-acetoxy Progesterone
• CAS No: 2477-73-8
• MF: C₂₃H₃₁ClO₄
• MW: 406.942846536636
• CID: 262684
• PubChem ID: 200665
• Update Time: 2025-11-02

6a-Chloro-17-acetoxy Progesterone Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,17-(acetyloxy)-6-chloro-, (6a)-
• 6α-Chloro-17-acetoxy Progesterone
• 6α-Chloro-17-acetoxy Progesterone
• PD168393
• Progesterone, 6.α.-chloro-17-hydroxy-, acetate
• 17-Acetoxy-9a-chloropregan-4-ene-3,20-dione
• 6a-chloro-17-acetoxyprogesterone
• 6alpha-Chloro-17-hydroxypregn-4-ene-3,20-dione acetate
• 6.alpha.-Chloro-17-hydroxyprogesterone acetate
• 6-alpha-Chloro-17-hydroxypregn-4-ene-3,20-dione acetate
• Progesterone, 6alpha-chloro-17-hydroxy-, acetate
• TU50104000
• MLS002639459
• [(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• NSC33170
• X8WV0125VZ
• 6-alpha-Chloro-17-alpha-hydroxypregn-4-ene-3,20-dione acetate
• 6alpha-Chloro-17-acetoxy progesterone
• NS00020509
• NIOSH/TU5010400
• 6-.ALPHA.-CHLORO-17-HYDROXYPREGN-4-ENE-3,20-DIONE ACETATE
• Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-chloro-, (6alpha)-
• NSC-33170
• SCHEMBL11753048
• CHEBI:34473
• 2477-73-8
• RS 1103
• UNII-X8WV0125VZ
• Pregn-4-ene-3,20-dione, 6-alpha-chloro-17-hydroxy-, acetate
• Pregn-4-ene-3,20-dione, 6.alpha.-chloro-17-hydroxy-, acetate
• [(6S, 8R, 9S, 10R, 13S, 14S, 17R)-17-acetyl-6-chloro-10, 13-dimethyl-3-oxo-2, 6, 7, 8, 9, 11, 12, 14, 15, 16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• 6.alpha.-Chloro-17-acetoxyprogesterone
• 6alpha-Chloro-17-hydroxyprogesterone, acetate
• Progesterone, 6.alpha.-chloro-17-hydroxy-, acetate
• (6alpha)-17-(Acetyloxy)-6-chloropregn-4-ene-3,20-dione
• Q27116093
• RS-1103
• Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-chloro-, (6-alpha)-
• Pregn-4-ene-3, 17-(acetyloxy)-6-chloro-, (6.alpha.)-
• Hydromadinone acetate
• Pregn-4-ene-3,20-dione, 6alpha-chloro-17-hydroxy-, acetate
• 6
• 17-ACETOXY-6.ALPHA.-CHLOROPREGN-4-ENE-3,20-DIONE
• Pregn-4-ene-3, 6.alpha.-chloro-17-hydroxy-, acetate
• Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-chloro-, (6a)-
• Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-chloro-, (6.alpha.)-
• 6-alpha-Chloro-17-alpha-acetoxyprogesterone
• A isomer)'
• NSC 33170
• DTXSID901226145
• 6alpha-Chloro-17-acetoxyprogesterone
• Pregn-4-ene-3,20-dione, 6-alpha-chloro-17-alpha-hydroxy-, acetate
• (Contain ~10% 6-
• A-Chloro-17-acetoxy Progesterone
• 6.alpha.-Chloro-17-hydroxyprogesterone, acetate
• 6a-Chloro-17-acetoxy Progesterone

• Inchi： 1S/C23H31ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h11,16-18,20H,5-10,12H2,1-4H3/t16-,17+,18+,20+,21-,22+,23+/m1/s1
• InChI Key： DCVGANSDLNPXGO-WXLIAARGSA-N
• SMILES： Cl[C@@H]1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@](C(C)=O)(CC[C@H]3[C@@H]2C1)OC(C)=O)=O

Computed Properties

• Exact Mass: 406.19100
• Monoisotopic Mass: 406.1910872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44000
• LogP: 4.62650

Additional information on 6a-Chloro-17-acetoxy Progesterone

6a-Chloro-17-acetoxy Progesterone (CAS No. 2477-73-8): A Comprehensive Overview

6a-Chloro-17-acetoxy Progesterone (CAS No. 2477-73-8) is a synthetic steroid derivative with significant applications in pharmaceutical research and development. This compound, often referred to as a progesterone analog, has garnered attention due to its unique structural modifications and potential therapeutic benefits. In this article, we delve into the chemical properties, applications, and market trends surrounding this intriguing molecule.

The molecular structure of 6a-Chloro-17-acetoxy Progesterone features a chlorine atom at the 6a position and an acetoxy group at the 17 position, which differentiate it from natural progesterone. These modifications enhance its stability and bioavailability, making it a valuable candidate for various research applications. The compound's CAS number 2477-73-8 is a unique identifier that ensures precise referencing in scientific literature and regulatory documents.

One of the most discussed topics in recent years is the role of steroid derivatives in modern medicine. Researchers are increasingly exploring the potential of 6a-Chloro-17-acetoxy Progesterone in hormone-related therapies. Its ability to interact with progesterone receptors makes it a subject of interest for studies on endocrine disorders and reproductive health. This aligns with the growing public interest in personalized medicine and hormone replacement therapy, which are frequently searched topics in medical and scientific communities.

In addition to its pharmaceutical potential, 6a-Chloro-17-acetoxy Progesterone is also utilized in biochemical research. Scientists employ this compound to study steroid metabolism and receptor binding mechanisms. Its progesterone-like activity allows for detailed investigations into cellular signaling pathways, which are critical for understanding various physiological processes. This has led to a surge in demand for high-purity samples of CAS No. 2477-73-8 in academic and industrial laboratories.

The market for steroid intermediates like 6a-Chloro-17-acetoxy Progesterone has seen steady growth, driven by advancements in synthetic chemistry and increasing research funding. Companies specializing in fine chemicals and pharmaceutical intermediates are actively developing scalable synthesis routes for this compound. This trend reflects the broader shift toward sustainable chemical production, another hot topic in the industry.

Quality control is paramount when working with 6a-Chloro-17-acetoxy Progesterone. Analytical techniques such as HPLC and NMR are routinely used to verify the purity and identity of the compound. Researchers and manufacturers prioritize sourcing materials with certified CAS No. 2477-73-8 to ensure reproducibility in their experiments and products. This emphasis on quality aligns with the increasing scrutiny of research chemicals in peer-reviewed studies.

Another area of interest is the compound's potential role in drug discovery. The structural versatility of 6a-Chloro-17-acetoxy Progesterone allows for further derivatization, opening doors to novel therapeutic agents. This has sparked discussions in online forums and scientific publications about the future of steroid-based drugs, a topic that frequently appears in search queries related to pharmaceutical innovation.

Environmental considerations are also part of the conversation surrounding 6a-Chloro-17-acetoxy Progesterone. As with many synthetic compounds, researchers are investigating its biodegradability and ecological impact. This reflects the broader societal focus on green chemistry and environmental sustainability, which are highly searched terms in academic and regulatory contexts.

In summary, 6a-Chloro-17-acetoxy Progesterone (CAS No. 2477-73-8) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique properties, combined with the growing interest in steroid chemistry and hormone therapies, make it a compelling subject for scientists and industry professionals alike. As research continues to uncover new applications, this compound is poised to remain a key player in the field of medicinal chemistry.